Cas no 548-80-1 (Chromotrope 2B)

Chromotrope 2B structure
Chromotrope 2B structure
Product name:Chromotrope 2B
CAS No:548-80-1
MF:C16H9N3O10S2-2.2[Na+]
MW:513.36636
MDL:MFCD00003951
CID:82497
PubChem ID:24856430

Chromotrope 2B Chemical and Physical Properties

Names and Identifiers

    • Chromotrope 2B
    • 4,5-Dihydroxy-3-(p-nitrophenylazo)-2,7-naphthalenedisulfonic acid, disodium salt
    • Acid Red 176~C.I. 16575
    • C.I. 16575
    • Chromotrop 2 B
    • disodium 4,5-dihydroxy-3-(p-nitrophenylazo)naphthalene-2,7-disulphonate
    • Chromotrope
    • Acid Red 176
    • P-NITROBENZENE-AZOCHROMOTROPIC ACID
    • 2-(4-Nitrophenylazo)chromotropic acid disodium salt
    • disodium,(3E)-5-hydroxy-3-[(4-nitrophenyl)hydrazinylidene]-4-oxonaphthalene-2,7-disulfonate
    • Benzoylhypacoitine
    • Chromatrope 2B
    • Chromotrope 2B disodium salt
    • Chromotrope Red 4B
    • CI#16575
    • Khromotrop 2B
    • Naphtocard Fast Red 3B
    • p-Nitrobenzeneazochromotropic acid sodium salt
    • 7-naphthalenedisulfonic acid, 4,5-dihydroxy-3-[(4-nitrophenyl)azo]- disodium
    • Chromotropic acid 2B
    • 2,7-Naphthalenedisulfonic acid,4,5-dihydroxy-3-[(4-nitrophenyl)azo-]-,disodium salt
    • 2,7-Naphthalenedisulfonic acid, 4,5-dihydroxy-3-[(4-nitrophenyl)azo-]-, disodium salt
    • SCHEMBL590957
    • A830391
    • disodium 3-[(4-nitrophenyl)hydrazinylidene]-5-oxidanyl-4-oxidanylidene-naphthalene-2,7-disulfonate
    • C.I. Acid Red 176, disodium salt
    • NSC-45542
    • 4,5-DIHYDROXY-3-(2-(4-NITROPHENYL)DIAZENYL)-2,7-NAPHTHALENEDISULFONIC ACID SODIUM SALT (1:2)
    • Ethanone, 1-(3,4-dihydro-6,7-dimethoxy-1-methylene-2(1H)-isoquinolinyl)-
    • CR-2B
    • PCR 2B
    • Q27269278
    • 81Y8BW5764
    • EINECS 208-959-9
    • Chromotrope 2B, for microscopy
    • AKOS015903025
    • DTXSID0060278
    • 2,7-Naphthalenedisulfonic acid, 4,5-dihydroxy-3-(2-(4-nitrophenyl)diazenyl)-, sodium salt (1:2)
    • C.I. Acid Red 176 (VAN)
    • disodium 5-hydroxy-3-[(4-nitrophenyl)hydrazinylidene]-4-oxonaphthalene-2,7-disulfonate
    • 4,5-DIHYDROXYNAPHTHALENE-3-(4-NITROPHENYLAZO)-2,7-DISULFONIC ACID DISODIUM SALT
    • 4,5-Dihydroxy-3-(p-nitrophenylazo)-2,7-naphthalenedisulfonic Acid Disodium Salt
    • NSC 45542
    • MFCD00003951
    • UNII-81Y8BW5764
    • 2,7-Naphthalenedisulfonic acid, 4,5-dihydroxy-3-[(4-nitrophenyl)azo]-, disodium salt
    • SCHEMBL2866134
    • C.I. MORDANT BLACK 93
    • 548-80-1
    • CHROMOTROPE 2B [MI]
    • D89265
    • W-105599
    • NS00043453
    • disodium;4,5-dihydroxy-3-[(4-nitrophenyl)diazenyl]naphthalene-2,7-disulfonate
    • 2,7-NAPHTHALENEDISULFONIC ACID, 4,5-DIHYDROXY-3-(P-NITROPHENYLAZO)-, DISODIUM SALT
    • sodium (E)-4,5-dihydroxy-3-((4-nitrophenyl)diazenyl)naphthalene-2,7-disulfonate
    • 2,7-Naphthalenedisulfonic acid, 4,5-dihydroxy-3-((4-nitrophenyl)azo)-, disodium salt
    • disodium 5-hydroxy-3-[2-(4-nitrophenyl)hydrazin-1-ylidene]-4-oxonaphthalene-2,7-disulfonate
    • MDL： MFCD00003951
    • Inchi： 1S/C16H11N3O10S2.2Na/c20-12-7-11(30(24,25)26)5-8-6-13(31(27,28)29)15(16(21)14(8)12)18-17-9-1-3-10(4-2-9)19(22)23;;/h1-7,20-21H,(H,24,25,26)(H,27,28,29);;/q;2*+1/p-2
    • InChI Key： AXUUHWJXDWBCSG-QIKYXUGXSA-L
    • SMILES： C1=C(C=CC(=C1)[N+](=O)[O-])/N=N/C2=C(C3=C(C=C(C=C3C=C2S(=O)(=O)O)S(=O)(=O)O)[O-])[O-].[Na+].[Na+]
    • BRN： 4109733

Computed Properties

  • Exact Mass: 512.95200
  • Monoisotopic Mass: 512.952
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 5
  • Complexity: 985
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: nothing
  • Surface Charge: 0
  • Tautomer Count: 24
  • Topological Polar Surface Area: 239A^2

Experimental Properties

  • Color/Form: Reddish brown powder
  • Melting Point: 300℃
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 242.16000
  • LogP: 5.06760
  • Sensitiveness: Sensitive to humidity
  • Solubility: Water, 200g/l; Insoluble in alcohol
  • Merck: 14,2240
  • Color index: 16575

Chromotrope 2B Security Information

Chromotrope 2B Customs Data

  • HS CODE：2927000090
  • Customs Data：

    China Customs Code:

    2927000090

    Overview:

    2927000090 Other diazo compounds\Azo compounds, etc(Including azoxycompounds). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2927000090 other diazo-, azo- or azoxy-compounds.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Chromotrope 2B Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1251040-25g
CHROMOTROPE 2B
 548-80-1 97%
25g
 $145 2024-06-06
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI
BC7532-100g
Chromotrope 2B
 548-80-1 ≥98%
100g
 ￥2100元 2023-09-15
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI
BC7532-25g
Chromotrope 2B
 548-80-1 ≥98%
25g
 ￥620元 2023-09-15
TRC
C433120-250mg
Chromotrope 2B
 548-80-1
250mg
 $ 50.00 2022-06-06
TRC
C433120-500mg
Chromotrope 2B
 548-80-1
500mg
 $ 65.00 2022-06-06
TRC
C433120-2.5g
Chromotrope 2B
 548-80-1
2.5g
 $ 80.00 2022-06-06
abcr
AB179225-100 g
Chromotrope 2B; .
 548-80-1
100 g
 €136.60 2023-07-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1179152-5g
Chromotrope 2B
 548-80-1 98%
5g
 ￥238.00 2024-05-09
SHENG KE LU SI SHENG WU JI SHU
sc-252605-10g
Chromotrope 2B,
 548-80-1
10g
 ￥158.00 2023-09-05
abcr
AB179225-25g
Chromotrope 2B; .
 548-80-1
25g
 €78.70 2025-02-22

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Amadis Chemical Company Limited
(CAS:548-80-1)Chromotrope 2B
A1211528
Purity:99%
Quantity:100g
Price ($):162.0